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Compound of Interest

Compound Name: 1,9-Decadiyne

Cat. No.: B160743 Get Quote

This guide provides essential information regarding the molecular formula and weight of 1,9-
Decadiyne, a terminal diyne used in various chemical syntheses.

Core Molecular Data
The fundamental molecular properties of 1,9-Decadiyne are summarized below. This data is

critical for stoichiometric calculations in reaction planning and for the characterization of

resulting compounds.

Identifier Value Citations

Chemical Formula C₁₀H₁₄ [1][2][3][4]

Molecular Weight 134.22 g/mol [2][4]

Alternate Reported MW 134.2182 g/mol

Experimental Protocols
Detailed experimental protocols involving 1,9-Decadiyne are highly specific to the reaction in

which it is being used. As a foundational building block, its application is broad, ranging from

Sonogashira coupling reactions to the synthesis of complex macrocycles. Researchers should

refer to specific literature for detailed methodologies relevant to their synthetic targets.
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For instance, in a typical Sonogashira coupling, 1,9-Decadiyne would be reacted with an aryl

halide in the presence of a palladium catalyst, a copper(I) co-catalyst, and an amine base. The

precise equivalents of each reactant, solvent choice, temperature, and reaction time would be

dictated by the specific substrates and desired yield.

Visualizations
The following diagram illustrates the logical relationship between the common name, chemical

formula, and molecular weight of 1,9-Decadiyne.
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Logical relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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